Cas no 1336283-14-7 ((2R)-1-(2-chloro-6-nitrophenyl)propan-2-amine)

• Product Name: (2R)-1-(2-chloro-6-nitrophenyl)propan-2-amine
• CAS No: 1336283-14-7
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 5820292
• PubChem ID: 165698810
• Update Time: 2025-05-24

(2R)-1-(2-chloro-6-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-chloro-6-nitrophenyl)propan-2-amine
• EN300-1978713
• 1336283-14-7

• Inchi： 1S/C9H11ClN2O2/c1-6(11)5-7-8(10)3-2-4-9(7)12(13)14/h2-4,6H,5,11H2,1H3/t6-/m1/s1
• InChI Key： XELHZURGRKMUHZ-ZCFIWIBFSA-N
• SMILES： ClC1=CC=CC(=C1C[C@@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on (2R)-1-(2-chloro-6-nitrophenyl)propan-2-amine

Introduction to (2R)-1-(2-chloro-6-nitrophenyl)propan-2-amine (CAS No. 1336283-14-7)

The compound (2R)-1-(2-chloro-6-nitrophenyl)propan-2-amine (CAS No. 1336283-14-7) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its chiral center at the propan-2-amine moiety, which imparts unique stereochemical properties. The presence of a nitro group at the 6-position of the phenyl ring and a chlorine atom at the 2-position further enhances its reactivity and selectivity in chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2R)-1-(2-chloro-6-nitrophenyl)propan-2-amine through multi-step processes involving nucleophilic aromatic substitution and stereoselective amine formation. These methods have been optimized to achieve high yields and enantiomeric excess, making this compound more accessible for research and industrial applications.

The compound's unique structure has been explored in various fields, including pharmacology and material science. In pharmacology, (2R)-1-(2-chloro-6-nitrophenyl)propan-2-amine has shown promise as a lead compound for drug development due to its ability to modulate specific biological targets. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, highlighting its role in therapeutic interventions.

In material science, the compound's chiral properties have been leveraged to develop advanced materials with tailored optical and electronic properties. Researchers have successfully incorporated (2R)-1-(2-chloro-6-nitrophenyl)propan-2-amine into self-assembled monolayers and polymer matrices, showcasing its versatility in creating functional surfaces and nanomaterials.

The synthesis of (2R)-1-(2-chloro-6-nitrophenyl)propan-2-amine involves a series of carefully controlled reactions, including Friedel-Crafts alkylation, nitration, and stereoselective reduction. These steps ensure the preservation of stereochemistry at the propan-2-amine center, which is critical for maintaining the compound's desired properties.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis pathways have been subjects of recent research. Studies indicate that (2R)-1-(2-chloro-6-nitrophenyl)propan-2-amines can be synthesized using green chemistry principles, reducing their environmental footprint while maintaining high yields.

In conclusion, (2R)-1-(2-chloro-6-nitrophenyl)propan-2-amines (CAS No. 1336283-14-) represent a versatile class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, solidifying its position as a valuable tool in modern chemistry.